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Compound of Interest

Compound Name: P-gp inhibitor 25

Cat. No.: B15573447

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

solubility issues with Tariquidar in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Tariquidar?

Tariquidar is a lipophilic molecule and is poorly soluble in aqueous solutions.[1][2][3] Its

solubility in water is less than 1 mg/mL.[4] However, it is soluble in organic solvents like

Dimethyl Sulfoxide (DMSO).[4][5][6][7][8]

Q2: What is the recommended solvent for preparing a stock solution of Tariquidar?

Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent for preparing

Tariquidar stock solutions.[4][5][6][7][8] It is important to use fresh, anhydrous (moisture-free)

DMSO, as hygroscopic DMSO can significantly reduce the solubility of Tariquidar.[5][6]

Q3: Are there different salt forms of Tariquidar available, and do they have different solubilities?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15573447#bc-rfq
https://www.researchgate.net/figure/Molecular-structure-of-tariquidar-Different-portions-of-the-molecule-studied-are_fig1_236098413
https://pmc.ncbi.nlm.nih.gov/articles/PMC6133083/
https://www.researchgate.net/publication/267455721_Tariquidar_inhibits_P-glycoprotein_drug_efflux_but_activates_ATPase_activity_by_blocking_transition_to_an_open_conformation
https://www.targetmol.com/compound/tariquidar
https://www.targetmol.com/compound/tariquidar
https://www.medchemexpress.com/Tariquidar.html
https://www.selleckchem.com/products/tariquidar.html
https://www.apexbt.com/tariquidar.html
https://www.raybiotech.com/tariquidar-331-11647
https://www.targetmol.com/compound/tariquidar
https://www.medchemexpress.com/Tariquidar.html
https://www.selleckchem.com/products/tariquidar.html
https://www.apexbt.com/tariquidar.html
https://www.raybiotech.com/tariquidar-331-11647
https://www.medchemexpress.com/Tariquidar.html
https://www.selleckchem.com/products/tariquidar.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yes, several salt forms of Tariquidar are available, including Tariquidar dimesylate, Tariquidar

dihydrochloride, and Tariquidar methanesulfonate hydrate.[5] While specific solubility data for

each salt form in various solvents is not always detailed in the literature, salt forms of a

compound generally exhibit improved aqueous solubility compared to the free base.[9] For

instance, Tariquidar dihydrochloride is soluble in DMSO up to 50 mM. When selecting a form of

Tariquidar, it is advisable to consult the supplier's datasheet for specific solubility information.

Q4: How can I improve the solubility of Tariquidar in my aqueous experimental buffer?

Several methods can be employed to increase the solubility of Tariquidar in aqueous buffers for

in vitro and in vivo experiments:

Co-solvents: A common approach is to first dissolve Tariquidar in a small amount of DMSO

and then dilute it into the aqueous buffer.[10] Other co-solvents like PEG300 and Tween 80

can also be used in combination with DMSO and saline for in vivo formulations.[4][10]

pH Adjustment: The solubility of ionizable compounds can be influenced by pH. For

Tariquidar, adjusting the pH to 3 with HCl in DMSO has been reported to aid solubilization.[5]

Warming and Sonication: Gentle warming (e.g., to 37°C or 60°C) and ultrasonication can

help dissolve Tariquidar in the chosen solvent system.[5][7]

Formulations: For in vivo studies, specific formulations have been developed. These include

dissolving Tariquidar in DMSO and then adding a heated 5% glucose solution, or creating a

microemulsion.[2][5]
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Issue Possible Cause Recommended Solution

Cloudy or Precipitated Solution
Poor solubility in the chosen

aqueous buffer.

- Increase the concentration of

the co-solvent (e.g., DMSO),

but be mindful of its final

concentration in your

experiment as it can have

biological effects.[10] - Try

gentle warming and sonication

to aid dissolution.[5][7] -

Consider using a different salt

form of Tariquidar with

potentially higher aqueous

solubility.[5] - For in vivo

studies, consider using a

specialized formulation like a

microemulsion.[2]

Difficulty Dissolving Tariquidar

in DMSO

The DMSO may have

absorbed moisture.

Use fresh, anhydrous DMSO.

[5][6] Storing DMSO properly

with desiccant can help

maintain its anhydrous state.

The concentration is too high.

Check the solubility data for

the specific form of Tariquidar

you are using. You may need

to prepare a more dilute stock

solution.

Inconsistent Experimental

Results

Tariquidar may be degrading

or precipitating out of solution

over time.

Prepare fresh Tariquidar

solutions for each experiment.

[5] If using a stock solution,

store it appropriately at -20°C

or -80°C and avoid repeated

freeze-thaw cycles.[6]

The final concentration of

DMSO in the assay is affecting

the cells or target.

Ensure the final DMSO

concentration is low (typically

<0.5%) and consistent across
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all experimental conditions,

including controls.[10]

Quantitative Solubility Data
Compound Solvent Solubility Reference

Tariquidar DMSO

16 mg/mL (with

sonication, warming,

and pH adjustment)

[5]

Tariquidar DMSO 15 mg/mL [6]

Tariquidar DMSO >10 mM [7]

Tariquidar DMSO
1 mg/mL (with

sonication)
[4]

Tariquidar Water
< 1 mg/mL (insoluble

or slightly soluble)
[4]

Tariquidar Ethanol
< 1 mg/mL (insoluble

or slightly soluble)
[4]

Tariquidar

Dihydrochloride
DMSO 35.98 mg/mL (50 mM)

Tariquidar (in

formulation)

10% DMSO + 40%

PEG300 + 5%

Tween80 + 45%

Saline

≥ 2.5 mg/mL [10]

Experimental Protocols
Protocol 1: Preparation of Tariquidar Stock Solution in DMSO

Weigh the desired amount of Tariquidar powder in a sterile microcentrifuge tube.

Add fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

Vortex the tube for 1-2 minutes to mix.
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If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming to 37°C for 10 minutes can also be applied.[7]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[6]

Protocol 2: Preparation of Tariquidar Working Solution for In Vitro Cell-Based Assays

Thaw a frozen aliquot of the Tariquidar DMSO stock solution at room temperature.

Serially dilute the stock solution in your cell culture medium or experimental buffer to the

desired final concentration.

Ensure the final concentration of DMSO in the working solution is low (e.g., ≤ 0.2% v/v) to

minimize solvent toxicity to the cells.[6]

Vortex the working solution gently before adding it to the cells.

Use the freshly prepared working solution for your experiment.

Protocol 3: Preparation of Tariquidar Formulation for In Vivo Studies

This is an example protocol and may need optimization for your specific animal model and

administration route.

Prepare a stock solution of Tariquidar in DMSO as described in Protocol 1.

For a formulation using a dextrose solution:

Warm a 5% (w/v) glucose solution.[5]

Add the Tariquidar DMSO stock solution to the warm glucose solution while vortexing to

achieve the final desired concentration.

Ensure the final DMSO concentration is low (e.g., ≤ 2% v/v).[5]
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For a co-solvent formulation:

Sequentially add the following solvents to a sterile tube: 10% DMSO, 40% PEG300, and

5% Tween 80.[4]

Add the Tariquidar and sonicate until it is fully dissolved.

Add 45% saline to reach the final volume.[4]

Administer the freshly prepared formulation to the animals.
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Caption: Experimental workflow for preparing Tariquidar solutions.
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Caption: Troubleshooting logic for cloudy Tariquidar solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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